Cas no 2248360-00-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate
• CAS No: 2248360-00-9
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 6188966
• PubChem ID: 165729865
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248360-00-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate
• EN300-6516739

• Inchi： 1S/C19H15NO4/c1-19(12-7-3-2-4-8-12)11-15(19)18(23)24-20-16(21)13-9-5-6-10-14(13)17(20)22/h2-10,15H,11H2,1H3
• InChI Key： IQZOEQGEBBLRDE-UHFFFAOYSA-N
• SMILES： O(C(C1CC1(C1C=CC=CC=1)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.10010796g/mol
• Monoisotopic Mass: 321.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate

Compound CAS No. 2248360-00-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate

The compound with CAS number 2248360-00-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-2-phenylcyclopropane-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a isoindole moiety, making it a valuable molecule for both academic research and industrial applications.

The synthesis of this compound involves a series of intricate reactions, including ring-closing metathesis and oxidative coupling, which are pivotal in constructing the complex architecture of the molecule. Recent advancements in catalytic methods have enabled chemists to achieve higher yields and better stereocontrol in the synthesis of such compounds. For instance, the use of Grubbs catalysts has been instrumental in facilitating the formation of the cyclopropane ring while maintaining the integrity of the isoindole system.

In terms of applications, this compound exhibits promising properties in various domains. In pharmacology, it has been explored as a potential lead compound for drug development due to its ability to interact with specific biological targets. For example, studies have shown that it can modulate the activity of certain enzymes involved in metabolic pathways, making it a candidate for therapeutic interventions in conditions such as inflammation and neurodegenerative diseases.

The structural uniqueness of this compound also makes it an excellent substrate for studying chemical reactivity and mechanistic pathways. Researchers have utilized it to investigate the effects of steric hindrance and electronic interactions on reaction outcomes. These studies have provided valuable insights into the design of more efficient catalysts and reaction conditions for organic synthesis.

Moreover, the compound's stability under various environmental conditions has been thoroughly examined. It has been found to be stable under normal storage conditions but exhibits reactivity under specific stimuli, such as light or heat. This property makes it suitable for applications in materials science, where controlled release mechanisms or stimuli-responsive materials are desired.

In conclusion, the compound with CAS number 2248360-00-9 represents a remarkable achievement in organic synthesis and holds immense potential for advancing both scientific research and industrial applications. Its unique structure and versatile properties continue to inspire innovative studies across multiple disciplines.